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Compound of Interest

Compound Name: Geranyl ferulate

Cat. No.: B585791 Get Quote

CAS Number: 1206615-69-1 Molecular Formula: C₂₀H₂₆O₄ Molecular Weight: 330.42 g/mol

This technical guide provides an in-depth overview of geranyl ferulate, a natural

phenylpropanoid ester with significant therapeutic potential. The document outlines its chemical

properties, biological activities, and underlying mechanisms of action, supported by

experimental data and protocols. This guide is intended for researchers, scientists, and

professionals in the field of drug development.

Chemical and Physical Properties
Geranyl ferulate is an ester formed from the combination of geraniol, a monoterpenoid

alcohol, and ferulic acid, a hydroxycinnamic acid derivative. It is found naturally in plants such

as Zingiber officinale (ginger).

Property Value

CAS Number 1206615-69-1

Molecular Formula C₂₀H₂₆O₄

Molecular Weight 330.42 g/mol
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Geranyl ferulate exhibits a range of biological activities, primarily attributed to its antioxidant,

anti-inflammatory, and neuroprotective properties. These effects are largely influenced by the

synergistic action of its constituent molecules, geraniol and ferulic acid.

Anti-inflammatory Activity
Geranyl ferulate has demonstrated potent anti-inflammatory effects, most notably through the

inhibition of nitric oxide (NO) production. Overproduction of NO is a hallmark of chronic

inflammation and is implicated in various inflammatory diseases.

A study by Hong et al. (2012) on phenylpropanoid esters from Zingiber officinale evaluated the

inhibitory effects of these compounds on lipopolysaccharide (LPS)-induced nitric oxide

production in murine macrophage RAW264.7 cells. A mixture of (E)-geranylferulic acid and (Z)-

geranylferulic acid was among the compounds tested. The study reported that the isolated

compounds, including the geranyl ferulate mixture, inhibited nitric oxide production with IC₅₀

values ranging from 5.5 to 28.5 μM[1][2].

Table 1: Inhibitory Effect of Compounds from Zingiber officinale on Nitric Oxide Production

Compound(s) Cell Line Inducer IC₅₀ (μM)

Mixture of (E)- and

(Z)-Geranylferulic Acid

and other isolates

RAW264.7 LPS 5.5 - 28.5[1][2]

Antioxidant Activity
The antioxidant properties of geranyl ferulate are derived from the potent free radical

scavenging capabilities of its ferulic acid moiety. While specific quantitative data for geranyl
ferulate is limited, the antioxidant activity of its precursors provides valuable insight.

Table 2: Antioxidant Activity of Geraniol (a precursor of Geranyl Ferulate)

Assay IC₅₀

DPPH Radical Scavenging 663 nmol[3]
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Neuroprotective Effects
Geranyl ferulate is being investigated for its potential neuroprotective effects, which are likely

mediated through the combined antioxidant and anti-inflammatory actions of its components.

Ferulic acid, for instance, has been shown to exert neuroprotective effects against

ischemia/reperfusion-induced injury by inhibiting oxidative stress and apoptosis[4][5]. Similarly,

geraniol has demonstrated neuroprotective potential in models of stroke[6]. The esterification to

form geranyl ferulate may enhance the bioavailability and delivery of these protective moieties

to the central nervous system.

Experimental Protocols
This section details the methodologies for key experiments used to evaluate the biological

activities of geranyl ferulate and related compounds.

Nitric Oxide (NO) Inhibition Assay
This protocol is used to determine the ability of a compound to inhibit the production of nitric

oxide in stimulated macrophage cells.

Cell Culture:

Murine macrophage cell line RAW 264.7 is cultured in DMEM supplemented with 10% fetal

bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified atmosphere.

Experimental Procedure:

Seed RAW 264.7 cells in 96-well plates at a density of 1.5 x 10⁵ cells/well and incubate for

24 hours.

Treat the cells with various concentrations of geranyl ferulate for 1 hour.

Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to

induce NO production.

Incubate the plates for an additional 24 hours.

After incubation, collect the cell culture supernatant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b585791?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5627889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503091/
https://www.researchgate.net/publication/370402390_Geraniol_protects_hippocampal_CA1_neurons_and_improves_functional_outcomes_in_global_model_of_stroke_in_rats
https://www.benchchem.com/product/b585791?utm_src=pdf-body
https://www.benchchem.com/product/b585791?utm_src=pdf-body
https://www.benchchem.com/product/b585791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the nitrite concentration in the supernatant, which is an indicator of NO

production, using the Griess reagent.

Measure the absorbance at 540 nm using a microplate reader.

Calculate the percentage of NO inhibition compared to the LPS-stimulated control group.

Determine the IC₅₀ value, the concentration of the compound that inhibits 50% of NO

production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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